Cas no 125421-24-1 (Proline,1-[[(2-aminophenyl)amino]thioxomethyl]-)

• Product Name: Proline,1-[[(2-aminophenyl)amino]thioxomethyl]-
• CAS No: 125421-24-1
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 172998
• PubChem ID: 3035971
• Update Time: 2025-04-19

Proline,1-[[(2-aminophenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Proline,1-[[(2-aminophenyl)amino]thioxomethyl]-
• 1-[(2-aminophenyl)carbamothioyl]pyrrolidine-2-carboxylic acid
• N-(N'-(2'-nitrophenyl)thiocarbamyl)pyrrolidine-2-carboxylic acid
• 1-[(2-aminophenyl)carbamothioyl]proline
• 2-Amino-ptc-pro
• DL-Proline, 1-(((2-aminophenyl)amino)thioxomethyl)-
• o-Amino-ptc-proline
• 1-{[(2-Aminophenyl)imino](sulfanyl)methyl}proline
• 125421-24-1
• DTXSID30925131
• N-(N/'-(2/'-nitrophenyl)thiocarbamyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H15N3O2S/c13-8-4-1-2-5-9(8)14-12(18)15-7-3-6-10(15)11(16)17/h1-2,4-5,10H,3,6-7,13H2,(H,14,18)(H,16,17)
• InChI Key： UQLKULVDTBNSTR-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1N)N1CCCC1C(=O)O

Computed Properties

• Exact Mass: 265.08865
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 78.59